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Compound of Interest

Compound Name: Bis(2-methoxyethyl) phthalate

Cat. No.: B032753

An In-depth Technical Guide to the Chemical Properties of Bis(2-methoxyethyl) Phthalate

Introduction

Bis(2-methoxyethyl) phthalate, also known as di(2-methoxyethyl) phthalate (DMEP), is a
phthalate ester characterized by a benzene-1,2-dicarboxylate core with two 2-methoxyethyl
ester side chains.[1][2] Historically utilized as a specialty plasticizer, particularly for cellulose
ester plastics, and as a solvent, its application has been curtailed due to health concerns.[1][3]
This document provides a comprehensive overview of its chemical and physical properties,
metabolic pathway, and general experimental methodologies, tailored for researchers,
scientists, and professionals in drug development.

Chemical Identity and General Properties

DMEP is identified by the CAS Number 117-82-8.[1][2][3][41[5][6][7][8][9][10] It is a diester
resulting from the esterification of phthalic acid or phthalic anhydride with two molecules of 2-
methoxyethanol.[1][4]
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Identifier Value

bis(2-methoxyethyl) benzene-1,2-

IUPAC Name
dicarboxylate[2][10]
Di(2-methoxyethyl) phthalate, Dimethyl glycol
Synonyms phthalate, Kesscoflex MCP, Kodaflex DMEP[1]
[2][6]
CAS Number 117-82-8[1][2][3][41[5]6][71[8][9][10]
Molecular Formula C14H1806[1][2][S][6][1 1][ 7][9][10][12]
Molecular Weight 282.29 g/mol [2][6][11]

COCCOC(=0)C1=CC=CC=C1C(=0)0OCCOC[3]
[10]

Canonical SMILES

HSUIVCLOAAJSRE-UHFFFAOYSA-N[3][9][10]

InChlKey [13]

Physicochemical Properties

DMEP exists as a practically colorless, oily liquid with a very slight, mild aromatic odor.[1][13] It
IS noted to be stable and less volatile than dibutyl phthalate.[2][13]
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Property Value Conditions

Physical State ITigr.n-colored, clear, olly Ambient
liquid[1][13]

Melting Point -40 °C to -55 °C[1][3][14]

Boiling Point 340 °C[1][10][14]

230 °C[4] at 10 mm Hg

Density 1.170 g/cm3[3]

1.173 g/mL[4][15] at 20 °C

1170 kg/m 3[1] at15°C

Vapor Pressure <0.013 kPa[1] at 20 °C

23 hPa[14] at 20 °C

Refractive Index 1.502 to 1.503[5][10] at 20 °C/D

Viscosity 32 cP[2][13]

Henry's Law Constant 2.8 x 1073 atm-m3/mol[1] at 25 °C

Solubility and Partitioning Behavior

Property

Value

Conditions

Water Solubility

0.9 g/L (900 mg/L)[1]

at 20 °C

8500 mg/L[2][4][10][13]

at 25 °C

Partition Coefficient (log Kow)

1.11 (estimated)[13]

2.9[1]

Soil Adsorption Coefficient

(Koc)

38 (estimated)[2][13]

The estimated soil adsorption coefficient (Koc) of 38 suggests that bis(2-methoxyethyl)

phthalate is expected to have very high mobility in soil.[2][13]
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Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and identification of Bis(2-
methoxyethyl) phthalate.

Technique Data Reference

Sadtler Research Laboratories IR grating
Infrared (IR) Spectroscopy collection: 14[13]. The NIST WebBook provides
evaluated IR spectra.[9][12]

Sadtler Research Laboratories Spectral

Ultraviolet (UV) Spectroscopy Collection: 11[13]
ollection:

Sadtler Research Laboratories Spectral

1H NMR Spectrosco
p py Collection: 1120[13]

Sadtler Research Laboratories Spectral

Raman Spectroscopy Collection: 494[13]

The NIST WebBook provides the mass
Mass Spectrometry (MS) spectrum (electron ionization).[8][9] A GC-MS
spectrum is also available for reference.[6][7]

Safety and Hazard Profile

Property Value Method
Flash Point 185 °C / 365 °F[10][14]

194 °C[1] Open Cup

~200 °C[3]

121 °C /250 °F Closed Cup

Autoignition Temperature 390 °C / 734 °F[3]

399 °C / 750 °F[2]

Bis(2-methoxyethyl) phthalate is classified as a reproductive toxicant, with hazard statements
indicating it may damage fertility or the unborn child.[14] It is a known experimental teratogen
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and has reported reproductive effects.[4][13] When heated to decomposition, it emits acrid
smoke and irritating fumes.[4][13]

Experimental Protocols

Detailed, specific experimental protocols for the determination of DMEP's properties are not
available in the provided search results. However, this section outlines the standard
methodologies generally employed for such characterizations.

General Methodologies for Physicochemical Property Determination:

e Melting and Boiling Points: Determined using techniques such as Differential Scanning
Calorimetry (DSC) for melting point and distillation apparatus under controlled pressure for
boiling point, following OECD Guideline 102 and 103, respectively.

o Density: Measured using a pycnometer or a digital density meter according to OECD
Guideline 109.

o Water Solubility: The column elution method or the flask-shaking method (OECD Guideline
105) are standard procedures.

» Partition Coefficient (n-octanol/water): Typically determined using the HPLC method (OECD
Guideline 117) or the shake-flask method (OECD Guideline 107).

e Spectroscopic Analysis:

o NMR: Samples are dissolved in a deuterated solvent (e.g., CDCIs) and analyzed using a
standard NMR spectrometer (e.g., 400 MHz).

o IR: Analysis is performed using an FTIR spectrometer with either a liquid film on KBr
plates or a solution in a suitable solvent (e.g., CCla).[12]

o MS: Mass spectra are obtained via Gas Chromatography-Mass Spectrometry (GC-MS)
using electron ionization (EI).

Visualizations
Metabolic Pathway of DMEP
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In vivo, DMEP is known to undergo rapid hydrolysis. The primary metabolic pathway involves
its breakdown into 2-methoxyethanol (2-ME) and mono-2-methoxyethyl phthalate (MMEP). The
2-methoxyethanol is subsequently oxidized to methoxyacetic acid (MAA), a key metabolite
linked to its toxicity.[1]

Hydrolysis Mono-2-methoxyethyl phthalate
(MMEP)
Bis(2-methoxyethyl) phthalate
(DMEP) v
Hydrolysis
2-Methoxyethanol Oxidation Methoxyacetic acid
(2-ME) (MAA)

Click to download full resolution via product page

Caption: Metabolic breakdown of Bis(2-methoxyethyl) phthalate (DMEP) in vivo.

Generalized Experimental Workflow for Chemical
Characterization

The process of characterizing a chemical like DMEP follows a logical progression from sample
acquisition to final data analysis and reporting.
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Caption: Generalized workflow for the physicochemical characterization of a chemical

compound.

Structure-Application Relationship

The molecular structure of DMEP, featuring a rigid aromatic ring and flexible, polar ether-

containing side chains, dictates its primary applications as a plasticizer and solvent.
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Caption: Relationship between DMEP's chemical structure and its industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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